Cas no 346459-54-9 (3-ethoxy-4-[(3-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 3-ethoxy-4-[(3-fluorophenyl)methoxy]benzaldehyde
• CAS No: 346459-54-9
• MF: C₁₆H₁₅FO₃
• MW: 274.286908388138
• MDL: MFCD01990236
• CID: 302649
• PubChem ID: 880121
• Update Time: 2025-04-19

3-ethoxy-4-[(3-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-((3-fluorobenzyl)oxy)benzaldehyde
• 3-Ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde
• 3-ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• Benzaldehyde,3-ethoxy-4-[(3-fluorophenyl)methoxy]-
• 3-ethoxy-4-[(3-fluorophenyl)methoxy]benzaldehyde
• CS-0117283
• VS-04087
• BB 0217669
• SR-01000235843
• DTXSID00358194
• 3-Ethoxy-4-[(3-fluorobenzyl)oxy]benzaldehyde, AldrichCPR
• 346459-54-9
• SR-01000235843-1
• MFCD01990236
• AKOS000103232
• Oprea1_488219
• Oprea1_140426

• MDL： MFCD01990236
• Inchi： 1S/C16H15FO3/c1-2-19-16-9-12(10-18)6-7-15(16)20-11-13-4-3-5-14(17)8-13/h3-10H,2,11H2,1H3
• InChI Key： YQYJYTSFQKIJPK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)COC1C=CC(C=O)=CC=1OCC

Computed Properties

• Exact Mass: 274.10055
• Monoisotopic Mass: 274.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.189
• Boiling Point: 403°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.568
• PSA: 35.53
• LogP: 3.61590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers